Cas no 2171820-61-2 (2-4-(sulfanylmethyl)phenoxyacetamide)

• Product Name: 2-4-(sulfanylmethyl)phenoxyacetamide
• CAS No: 2171820-61-2
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6008101
• PubChem ID: 165846661
• Update Time: 2025-05-25

2-4-(sulfanylmethyl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(sulfanylmethyl)phenoxyacetamide
• 2-[4-(sulfanylmethyl)phenoxy]acetamide
• 2171820-61-2
• EN300-1289461

• Inchi： 1S/C9H11NO2S/c10-9(11)5-12-8-3-1-7(6-13)2-4-8/h1-4,13H,5-6H2,(H2,10,11)
• InChI Key： XAVFXSZYRMROKR-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=CC=1)OCC(N)=O

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.3Ų

Additional information on 2-4-(sulfanylmethyl)phenoxyacetamide

Professional Introduction to Compound with CAS No. 2171820-61-2 and Product Name: 2-4-(sulfanylmethyl)phenoxyacetamide

The compound with the CAS number 2171820-61-2, identified by the product name 2-4-(sulfanylmethyl)phenoxyacetamide, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a sulfanylmethyl group and a phenoxyacetamide moiety in its molecular structure suggests a high degree of versatility, making it a promising candidate for further exploration in drug development.

Recent research in the domain of synthetic organic chemistry has highlighted the importance of functional groups such as sulfanylmethyl and phenoxyacetamide in designing novel bioactive molecules. These groups are known for their ability to interact with biological targets in complex ways, thereby facilitating the development of compounds with enhanced pharmacological properties. The sulfanylmethyl group, in particular, has been implicated in various biochemical pathways, offering a rich scaffold for medicinal chemists to explore.

The phenoxyacetamide moiety, on the other hand, is well-documented for its role in modulating enzyme activity and receptor binding. This structural feature has been leveraged in the design of drugs targeting a wide range of therapeutic areas, including inflammation, pain management, and neurodegenerative diseases. The combination of these two functional groups in 2-4-(sulfanylmethyl)phenoxyacetamide makes it an intriguing subject for further investigation.

In the context of contemporary pharmaceutical research, 2-4-(sulfanylmethyl)phenoxyacetamide has been studied for its potential as an intermediate in the synthesis of more complex molecules. The compound’s ability to serve as a building block for larger pharmacophores is particularly appealing to researchers seeking to develop new therapeutic agents. Its molecular architecture allows for modifications at multiple sites, enabling chemists to fine-tune its biological activity and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of metabolic disorders. Studies have indicated that sulfanylmethyl-containing compounds can interact with enzymes involved in glucose metabolism, suggesting a role in managing conditions such as diabetes. Additionally, the phenoxyacetamide group has shown promise in inhibiting inflammatory pathways, making 2-4-(sulfanylmethyl)phenoxyacetamide a candidate for therapies targeting chronic inflammation.

The synthesis of 2-4-(sulfanylmethyl)phenoxyacetamide involves sophisticated organic reactions that highlight the ingenuity of modern synthetic methodologies. Techniques such as nucleophilic substitution and condensation reactions have been employed to construct its core structure. The precision required in these reactions underscores the compound’s complexity and the expertise needed to produce it on an industrial scale.

From a computational chemistry perspective, 2-4-(sulfanylmethyl)phenoxyacetamide has been subjected to rigorous molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level, providing insights into its mechanism of action. The use of advanced computational tools has allowed researchers to predict how this compound might behave within living systems, thereby guiding experimental design and optimization efforts.

The pharmacokinetic properties of 2-4-(sulfanylmethyl)phenoxyacetamide are also under scrutiny, with researchers evaluating its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for determining whether this compound can be developed into a viable drug candidate. Preliminary studies suggest that it exhibits favorable solubility and stability characteristics, which are essential attributes for any therapeutic agent.

In conclusion,2-4-(sulfanylmethyl)phenoxyacetamide (CAS No. 2171820-61-2) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset for researchers seeking to develop novel drugs targeting metabolic disorders and inflammation. As further studies continue to uncover its properties and mechanisms of action,this compound holds promise for advancing therapeutic interventions across multiple disease areas.